Cas no 1421614-94-9 (3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one)

• Product Name: 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one
• CAS No: 1421614-94-9
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 5797454
• PubChem ID: 135446665
• Update Time: 2025-06-29

3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one
• 4(3H)-Quinazolinone, 3-[(E)-[(2-hydroxyphenyl)methylene]amino]-2-methyl-
• 3-{[(2-hydroxyphenyl)methylidene]amino}-2-meth yl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C16H13N3O2/c1-11-18-14-8-4-3-7-13(14)16(21)19(11)17-10-12-6-2-5-9-15(12)20/h2-10,20H,1H3/b17-10+
• InChI Key： YRHUQCFZMPCIDO-LICLKQGHSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(/N=C/C2=CC=CC=C2O)C=1C

Additional information on 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one

Professional Introduction to 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one (CAS No. 1421614-94-9)

3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one is a significant compound in the field of pharmaceutical chemistry, known for its potential applications in drug development and bioactive molecule synthesis. With the CAS number 1421614-94-9, this molecule has garnered attention due to its structural complexity and biological relevance. This introduction aims to provide a comprehensive overview of the compound, its properties, and the latest research findings that highlight its importance.

The chemical structure of 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one consists of a quinazoline core, which is a well-known scaffold in medicinal chemistry. Quinazoline derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a 2-hydroxy-benzylidene moiety and an amino group at the 3-position of the quinazoline ring contributes to the compound's unique reactivity and biological profile.

In recent years, there has been a growing interest in quinazoline derivatives due to their ability to interact with various biological targets. The introduction of a methyl group at the 2-position enhances the lipophilicity of the molecule, which can improve its absorption and distribution within biological systems. This feature makes 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one a promising candidate for further pharmacological investigation.

One of the most exciting areas of research involving this compound is its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have become a major focus in drug discovery due to their role in various diseases, particularly cancer. Studies have shown that quinazoline derivatives can selectively inhibit certain kinases by binding to their active sites. The specific arrangement of functional groups in 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one may contribute to its ability to modulate kinase activity effectively.

The hydroxy-benzylidene moiety is particularly noteworthy as it can participate in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules that can tightly bind to their intended receptors or enzymes. Additionally, the amino group provides a site for further chemical modification, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one. Molecular docking studies have been used to predict how this compound might interact with various proteins involved in disease pathways. These studies not only help in understanding the mechanism of action but also guide the design of more effective derivatives.

In vitro studies have demonstrated promising results regarding the biological activity of 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one. For instance, research has shown that it can exhibit inhibitory effects on certain cancer cell lines by interfering with key signaling pathways. These findings are particularly encouraging as they suggest potential therapeutic applications for this compound in oncology.

The synthesis of 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has improved the accessibility of this compound for research purposes. Researchers have developed efficient synthetic routes that minimize side reactions and maximize the formation of the desired product.

The structural features of this compound also make it a valuable tool for mechanistic studies in medicinal chemistry. By understanding how different parts of the molecule contribute to its biological activity, scientists can gain insights into general principles that govern drug design. This knowledge can then be applied to develop new molecules with improved efficacy and reduced side effects.

The future prospects for 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one are promising, with ongoing research aimed at exploring its full potential. Investigations into its pharmacokinetic properties are essential for determining how it behaves within living organisms. Additionally, preclinical studies will be necessary to assess its safety and efficacy before considering clinical trials.

In conclusion, 3-[(2-Hydroxy-benzylidene)-amino]-2-methyl-3H-quinazolin-4-one (CAS No. 1421614-94-9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and biological activity make it a valuable candidate for further study. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.